Cas no 13982-55-3 (2-Propen-1-one,3-(3-nitrophenyl)-1-(2-thienyl)-)

• Product Name: 2-Propen-1-one,3-(3-nitrophenyl)-1-(2-thienyl)-
• CAS No: 13982-55-3
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 120068
• PubChem ID: 2867095
• Update Time: 2025-04-18

2-Propen-1-one,3-(3-nitrophenyl)-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3-nitrophenyl)-1-(2-thienyl)-
• 1-(2-THIENYL)-3-(3-NITROPHENYL)-2-PROPEN-1-ONE
• 3-(3-nitrophenyl)-1-thiophen-2-ylprop-2-en-1-one
• 3-(3-Nitrophenyl)-1-(thiophen-2-yl)prop-2-en-1-one
• AKOS030240233
• DTXSID80386617
• 13982-55-3

• Inchi： 1S/C13H9NO3S/c15-12(13-5-2-8-18-13)7-6-10-3-1-4-11(9-10)14(16)17/h1-9H
• InChI Key： YNTQJIBSFGNMIH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C=CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 259.03037
• Monoisotopic Mass: 259.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 60.21